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Abstract

Deoxylapachol, a naturally occurring naphthoquinone, has garnered significant attention
within the scientific community for its diverse and potent biological activities. This technical
guide provides an in-depth overview of the chemical structure, physicochemical properties, and
known biological functions of deoxylapachol. Detailed experimental protocols for its isolation
and synthesis, along with an exploration of its mechanisms of action, are presented to facilitate
further research and drug development endeavors.

Chemical Structure and Identification

Deoxylapachol, systematically named 2-(3-methylbut-2-en-1-yl)naphthalene-1,4-dione, is a
lipophilic compound characterized by a naphthalene-1,4-dione core substituted with a prenyl
group at the C2 position.[1] This structural feature is crucial for its biological activity.

Chemical Structure:

Table 1: Chemical Identifiers of Deoxylapachol
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Identifier Value
2-(3-methylbut-2-en-1-yl)naphthalene-1,4-
IUPAC Name
dione[1]
CAS Number 3568-90-9[1]

Molecular Formula

C15H1402[1]

SMILES CC(=CCC1=CC(=0)C2=CC=CC=C2C1=0)C[1]
INChl=1S/C15H1402/c1-10(2)7-8-11-9-

InChl 14(16)12-5-3-4-6-13(12)15(11)17/h3-
7,9H,8H2,1-2H3[1]

InChiKey OSDFYZPKJKRCRR-UHFFFAOYSA-N[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of deoxylapachol is essential for

its handling, formulation, and application in experimental settings.

Table 2: Physicochemical Properties of Deoxylapachol

Property Value
Molecular Weight 226.27 g/mol [1]
Appearance Yellow solid
Melting Point 61-62 °C
Boiling Point 359.2 °C at 760 mmHg
Solubility Soluble in DMSO, chloroform, dichloromethane,
ethyl acetate, and acetone.[2]
LogP 3.8
Spectroscopic Data
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Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of
deoxylapachol. Below are the characteristic spectral data.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H-NMR (CDCls): The proton NMR spectrum of deoxylapachol is characterized by signals
corresponding to the aromatic protons of the naphthoquinone ring, the vinylic proton, the
allylic methylene protons, and the two methyl groups of the prenyl side chain.

e 13C-NMR (CDCIs): The carbon NMR spectrum displays signals for the two carbonyl carbons
of the quinone ring, the aromatic carbons, and the carbons of the prenyl substituent.[3]

3.2. Infrared (IR) Spectroscopy

The IR spectrum of deoxylapachol exhibits characteristic absorption bands for the functional
groups present in the molecule.

Table 3: Characteristic IR Absorption Bands of Deoxylapachol

Wavenumber (cm~12) Vibration

~1665 C=0 stretching (quinone)
~1600 C=C stretching (aromatic)
~2920 C-H stretching (aliphatic)

3.3. UV-Visible (UV-Vis) Spectroscopy

Deoxylapachol exhibits characteristic absorption maxima in the UV-Vis region due to the
presence of the conjugated naphthoquinone chromophore. The Amax values are influenced by
the solvent used. In ethanol, characteristic absorption bands are observed.

Biological Activities and Mechanisms of Action

Deoxylapachol has demonstrated a range of biological activities, with its anticancer and
antifungal properties being the most extensively studied.
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4.1. Anticancer Activity

Deoxylapachol exhibits cytotoxic effects against various cancer cell lines. Its mechanism of
action is believed to be multifactorial, primarily involving the induction of oxidative stress
through the generation of reactive oxygen species (ROS). This leads to DNA damage and the
activation of apoptotic pathways. While the precise signaling cascades are still under
investigation, it is hypothesized that deoxylapachol may modulate pathways similar to other
naphthoquinones, such as the p53 and MAPK signaling pathways, leading to programmed cell

death.
1 Reactive Oxygen o .
Deoxylapachol Species (ROS) DNA Damage 1 p53 Activation Apoptosis
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Fig. 1: Proposed anticancer signaling pathway of deoxylapachol.

4.2. Antifungal Activity

Deoxylapachol has shown potent activity against various fungal strains.[4] One of the
proposed mechanisms for its antifungal action is the inhibition of ergosterol biosynthesis, a
critical component of the fungal cell membrane. By disrupting the integrity of the cell
membrane, deoxylapachol leads to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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